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Cat. No.: B1273741 Get Quote

An In-depth Technical Guide to the Safety and Hazards of [4-
(Morpholinomethyl)phenyl]methanol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and

is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from

the supplier before handling this chemical.

Executive Summary
[4-(Morpholinomethyl)phenyl]methanol (CAS No. 91271-65-7) is a chemical intermediate

used in various research and development applications. Based on available safety data, this

compound is classified as a corrosive substance that poses significant hazards, primarily

causing severe skin burns and serious eye damage.[1][2][3][4] This guide provides a

comprehensive overview of the known safety information, outlines the likely experimental

protocols used to determine these hazards, and offers guidance for safe handling. While

quantitative toxicological data such as LD50 values are not readily available in the public

domain, the established hazard classifications necessitate stringent safety precautions.
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Identifier Value

Chemical Name [4-(Morpholinomethyl)phenyl]methanol

Synonyms (4-(Morpholin-4-ylmethyl)phenyl)methanol

CAS Number 91271-65-7[2]

Molecular Formula C12H17NO2

Molecular Weight 207.27 g/mol

Chemical Structure
(A chemical structure diagram would be placed

here in a formal whitepaper)

Hazard Identification and Classification
[4-(Morpholinomethyl)phenyl]methanol is classified as a hazardous chemical according to

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The

primary hazards are related to its corrosive nature.

GHS Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[3]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[1][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4]

Note: Classifications may vary slightly between suppliers.

Signal Word
Danger[1][4]
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A summary of key precautionary statements is provided below. For a full list, refer to the

supplier's SDS.

Code Statement

P260
Do not breathe

dust/fume/gas/mist/vapors/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[2]

P301 + P330 + P331
IF SWALLOWED: rinse mouth. Do NOT induce

vomiting.[3]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

P310
Immediately call a POISON CENTER or

doctor/physician.[3]

P405 Store locked up.[2]

P501
Dispose of contents/container to an approved

waste disposal plant.[2]

Toxicological Data
A thorough search of publicly available literature and toxicological databases did not yield

specific quantitative toxicity data for [4-(Morpholinomethyl)phenyl]methanol, such as oral,

dermal, or inhalation LD50 values. The toxicological properties have not been fully investigated.

[2] The hazard classifications are likely based on in vitro testing, structural alerts, and/or data

from analogous compounds. The presence of the morpholine moiety, a secondary amine, can

be associated with corrosive properties in certain molecular contexts.
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The classification of [4-(Morpholinomethyl)phenyl]methanol as a skin and eye corrosive is

likely determined through standardized in vitro testing protocols to avoid the use of animal

testing for severe local damage. The following sections detail the principles of the most relevant

OECD (Organisation for Economic Co-operation and Development) test guidelines.

Skin Corrosion: OECD Test Guideline 431 - In Vitro Skin
Corrosion: Reconstructed Human Epidermis (RhE) Test
This test method is designed to predict the skin corrosion potential of a chemical by assessing

its effect on a three-dimensional reconstructed human epidermis (RhE) model. These models

mimic the biochemical and physiological properties of the upper layers of human skin.

Methodology:

Tissue Preparation: Commercially available RhE tissues (e.g., EpiDerm™, EpiSkin™) are

cultured to form a multi-layered, differentiated model of the human epidermis.

Chemical Application: The test chemical is applied topically to the surface of the RhE tissue.

For a solid substance like [4-(Morpholinomethyl)phenyl]methanol, it would be applied

uniformly to cover the epidermis, often moistened with water to ensure good contact. At least

two tissue replicates are used for each chemical and control for each exposure time.

Exposure Times: The chemical is applied for specific time points, typically 3 minutes and 1

hour, to assess the rate and extent of damage.

Viability Assessment: After exposure, the tissues are rinsed, and cell viability is measured.

The most common method is the MTT assay. Viable cells reduce the yellow MTT tetrazolium

salt to a blue formazan product, which is then extracted. The amount of formazan produced

is measured spectrophotometrically and is directly proportional to the number of viable cells.

Classification: The substance is classified based on the reduction in cell viability compared to

negative controls.

Corrosive (Category 1): If the mean viability after a 3-minute exposure is ≤ 50%, or after a

1-hour exposure is ≤ 15%.

Non-Corrosive: If the mean viability after a 1-hour exposure is > 15%.
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Start: Receive Test Chemical
and RhE Tissues

Prepare RhE Tissues
(Pre-incubation)

Topically Apply Chemical
to Tissue Surface

Expose for 3 min and 1 hr

Rinse Tissues to
Remove Chemical

Add MTT Reagent
(3-hour incubation)

Extract Formazan Salt

Measure Optical Density
(Spectrophotometry)

Calculate % Cell Viability
vs. Negative Control

Classify Hazard

Corrosive
(Category 1)

Viability ≤ 50% (3 min)
or ≤ 15% (1 hr)

Non-Corrosive

Viability > 15% (1 hr)

End

Click to download full resolution via product page

Caption: Workflow for OECD 431 Skin Corrosion Test.
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Serious Eye Damage: OECD Test Guideline 437 - Bovine
Corneal Opacity and Permeability (BCOP) Test
The BCOP assay is an ex vivo method that uses corneas from cattle eyes, obtained as a by-

product from abattoirs, to evaluate a chemical's potential to cause severe eye damage.

Methodology:

Cornea Preparation: Bovine corneas are excised and mounted in a specialized holder that

creates separate anterior and posterior chambers.

Chemical Application: The test chemical is applied to the epithelial surface of the cornea for a

defined exposure period (e.g., 10 minutes for liquids, 1 hour for solids).

Opacity Measurement: Corneal opacity (cloudiness) is measured using an opacitometer

before and after exposure. The change in opacity is a measure of protein denaturation and

swelling in the cornea.

Permeability Measurement: After opacity readings, the permeability of the cornea is

assessed. Sodium fluorescein dye is added to the anterior chamber. After a 90-minute

incubation, the amount of dye that has passed through the cornea into the posterior chamber

is measured with a spectrophotometer. Increased permeability indicates damage to the

corneal barrier function.

Calculating the In Vitro Irritancy Score (IVIS): The opacity and permeability values are

combined to calculate an IVIS.

IVIS = Mean Opacity Value + (15 × Mean Permeability Value)

Classification: The IVIS is used to classify the chemical.

Serious Eye Damage (Category 1): IVIS ≥ 55.1

No Classification Required: IVIS ≤ 3
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Start: Obtain Bovine Corneas

Mount Corneas in Holders

Measure Baseline Opacity

Apply Test Chemical to
Epithelial Surface

Incubate (e.g., 10 min - 1 hr)

Wash Cornea

Measure Post-Exposure Opacity

Add Fluorescein Dye
(90 min incubation)

Measure Fluorescein in
Posterior Chamber

Calculate IVIS = Opacity + (15 x Permeability)

Classify Hazard

Serious Eye Damage
(Category 1)

IVIS ≥ 55.1

No Category

IVIS ≤ 3

End
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Caption: Workflow for OECD 437 BCOP Eye Damage Test.
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Handling and Storage
Given the corrosive nature of [4-(Morpholinomethyl)phenyl]methanol, strict adherence to

safety protocols is mandatory.

Engineering Controls: Use only in a chemical fume hood with adequate ventilation.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing to prevent skin contact.

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.

Handling: Avoid creating dust. Do not get in eyes, on skin, or on clothing. Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store in a

designated corrosives area. Keep away from incompatible materials such as strong oxidizing

agents.

First Aid Measures
Immediate medical attention is required for all exposures.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Immediately call a poison center or doctor.[2][3]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Immediately call a poison center or doctor.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Immediate medical

attention is required.[2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center

immediately. Ingestion causes severe swelling and damage to tissues and a danger of
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perforation.[2]

Conclusion
[4-(Morpholinomethyl)phenyl]methanol is a corrosive compound that requires careful

handling by trained personnel in a controlled laboratory environment. The primary hazards are

severe skin burns and serious eye damage. While specific quantitative toxicological data is

lacking, the established classifications, likely derived from standardized in vitro protocols such

as OECD 431 and 437, mandate the use of comprehensive personal protective equipment and

engineering controls. All researchers and drug development professionals must review the full

Safety Data Sheet and adhere to all institutional safety guidelines before working with this

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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